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Compound of Interest

Compound Name: Irak4-IN-16

Cat. No.: B1672173 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Irak4-IN-16. The following procedures are designed to

ensure the safe handling, use, and disposal of this compound, minimizing risks and

establishing clear operational protocols.

Chemical and Safety Data
Irak4-IN-16 is a potent and selective inhibitor of Interleukin-1 Receptor-Associated Kinase 4

(IRAK4).[1][2] It is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[3] Adherence to the safety protocols outlined below is mandatory.

Identifier Value

Product Name Irak4-IN-16

Synonyms IRAK4 inhibitor 16

CAS Number 509093-72-5

Molecular Formula C27H25F3N4O

Molecular Weight 478.519 g/mol

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

IC50 2.8 nM
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against accidental exposure. The

following equipment must be worn at all times when handling Irak4-IN-16.

Protection Type Specific Requirement Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes

and airborne particles of the

compound.[3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact and

absorption.

Body Protection Impervious lab coat.

Protects against contamination

of personal clothing and skin.

[3]

Respiratory Protection

Use in a well-ventilated area

with appropriate exhaust. A

suitable respirator may be

necessary if dust or aerosols

are generated.

Avoids inhalation of the

compound.[3]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Irak4-IN-16 and ensuring

laboratory safety.

Handling:

Preparation: Before handling, ensure that an accessible safety shower and eye wash station

are available.[3]

Avoidance of Contact: Take all necessary precautions to avoid direct contact with the skin

and eyes, as well as inhalation of dust or aerosols.[3]

Ventilation: All work with Irak4-IN-16 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3]
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

designated work area.[3]

Storage:

Powder: Store at -20°C in a tightly sealed container.[3]

In Solvent: Store at -80°C.[3]

General Conditions: Keep the container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[3]

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[3]

Emergency Procedures: First Aid
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[3]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[3]

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[3]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://dcchemicals.com/msds/MSDS_DC23541.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Irak4-IN-16 and its containers is essential to prevent environmental

contamination.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3]

Environmental Precautions: Avoid release to the environment. Collect any spillage.[3] Keep

the product away from drains, water courses, and the soil.[3]

Experimental Protocols and Visualizations
The following sections provide a general experimental workflow for using Irak4-IN-16 in a cell-

based assay and a diagram of the IRAK4 signaling pathway.

General Experimental Workflow: In Vitro Inhibition of
IRAK4
This protocol describes a typical workflow for assessing the inhibitory effect of Irak4-IN-16 on

IRAK4-mediated signaling in a cell line.
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Preparation

Treatment

Analysis

Data Interpretation

Prepare Stock Solution of Irak4-IN-16 in DMSO

Treat Cells with Varying Concentrations of Irak4-IN-16

Seed Cells (e.g., monocytes) in Culture Plates

Stimulate Cells with an Agonist (e.g., IL-1β or LPS) to Activate IRAK4 Pathway

Lyse Cells to Extract Proteins or RNA

Analyze Target Protein Activation (e.g., NF-κB) via Western Blot or ELISA Analyze Target Gene Expression via qPCR

Calculate IC50 Value

Click to download full resolution via product page

Caption: A generalized experimental workflow for evaluating the efficacy of Irak4-IN-16.

IRAK4 Signaling Pathway
IRAK4 is a critical kinase in the signaling pathways of Toll-like receptors (TLRs) and the IL-1

receptor (IL-1R), which are essential for the innate immune response.[4][5] Upon activation by

stimuli such as pathogens or cytokines, these receptors recruit adaptor proteins like MyD88,
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which in turn recruits and activates IRAK4.[6] Activated IRAK4 then phosphorylates other

kinases, leading to the activation of transcription factors like NF-κB and AP-1, which drive the

expression of pro-inflammatory genes.[4]
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Caption: The IRAK4 signaling pathway and the inhibitory action of Irak4-IN-16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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